Cas no 1144097-12-0 (2-(2-chloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-chloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1144097-12-0
• MF: C₁₃H₁₈BClO₂
• MW: 252.544823169708
• MDL: MFCD06659053
• CID: 2853540
• PubChem ID: 16414172
• Update Time: 2025-11-01

2-(2-chloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• E90006
• EN300-1425769
• CS-0189203
• AKOS017560569
• MFCD06659053
• AB25909
• 2-Chloro-4-methylbenzeneboronic acid, pinacol ester
• 1144097-12-0
• 2-CHLORO-4-METHYLPHENYLBORONIC ACID PINACOL ESTER
• Z1336747716
• SCHEMBL462939
• 2-chloro-4-methylbenzeneboronic acid,pinacol ester
• 2-(2-chloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• DB-421902

• MDL： MFCD06659053
• Inchi： 1S/C13H18BClO2/c1-9-6-7-10(11(15)8-9)14-16-12(2,3)13(4,5)17-14/h6-8H,1-5H3
• InChI Key： JQGJYYVZYCVUFV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 252.1088377g/mol
• Monoisotopic Mass: 252.1088377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(2-chloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(2-Chloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1144097-12-0)

2-(2-Chloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1144097-12-0) is a highly versatile boronic ester compound widely utilized in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a dioxaborolane ring and a chloro-methylphenyl group, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and polymer chemistry. Researchers and industries increasingly seek this compound due to its stability, reactivity, and compatibility with diverse reaction conditions.

The growing demand for boron-containing compounds in medicinal chemistry has spotlighted 2-(2-chloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Its role in synthesizing biaryl structures—key motifs in FDA-approved drugs—aligns with trends in personalized medicine and targeted therapies. Recent studies highlight its potential in developing proteolysis-targeting chimeras (PROTACs), a revolutionary approach in oncology and neurodegenerative disease treatment. This compound’s adaptability to green chemistry protocols also addresses sustainability concerns, a hot topic in scientific communities.

From a technical perspective, the CAS No. 1144097-12-0 compound exhibits excellent solubility in common organic solvents like THF and dichloromethane, facilitating its integration into multi-step synthetic routes. Its air-stable nature reduces handling complexities compared to other boronic acid derivatives, making it a preferred choice for industrial-scale applications. Analytical techniques such as NMR spectroscopy and HPLC confirm its high purity (>97%), a critical factor for reproducibility in pharmaceutical manufacturing.

Innovations in catalysis and flow chemistry have further expanded the utility of this dioxaborolane derivative. For instance, its compatibility with microwave-assisted synthesis reduces reaction times and energy consumption, addressing cost-efficiency challenges in R&D. Additionally, its application in OLED materials underscores its relevance in next-generation electronics, where boron-based compounds enhance luminescence efficiency and device stability.

Frequently asked questions about 2-(2-chloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane include its storage conditions (recommended under inert gas at -20°C), compatibility with Pd-catalysts, and scalability in continuous production systems. These queries reflect the compound’s intersection with cutting-edge research and industrial needs. As the scientific community prioritizes atom economy and waste reduction, this boronic ester’s role in click chemistry and bioconjugation continues to gain traction.

In summary, CAS No. 1144097-12-0 represents a critical building block in synthetic chemistry, bridging academic innovation and industrial applications. Its multifaceted uses—from drug development to advanced materials—position it as a compound of enduring significance in a rapidly evolving scientific landscape.